Cas no 1224888-23-6 (1-2-(Dimethylamino)ethyl-1H-pyrazol-5-amine)

• Product Name: 1-2-(Dimethylamino)ethyl-1H-pyrazol-5-amine
• CAS No: 1224888-23-6
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• MDL: MFCD16846812
• CID: 2114846
• PubChem ID: 62687684
• Update Time: 2025-05-27

1-2-(Dimethylamino)ethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-amino-N,N-dimethyl-1H-Pyrazole-1-ethanamine
• 1-[2-(dimethylamino)ethyl]-1H-pyrazol-5-amine
• 1H-Pyrazole-1-ethanamine,5-amino-N,N-dimethyl-
• Z2218585849
• 1-2-(Dimethylamino)ethyl-1H-pyrazol-5-amine

• MDL： MFCD16846812
• Inchi： 1S/C7H14N4/c1-10(2)5-6-11-7(8)3-4-9-11/h3-4H,5-6,8H2,1-2H3
• InChI Key： CTYVRRJZIOJNGY-UHFFFAOYSA-N
• SMILES： N(C)(C)CCN1C(=CC=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 115
• Topological Polar Surface Area: 47.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-2-(Dimethylamino)ethyl-1H-pyrazol-5-amine

Comprehensive Overview of 1-2-(Dimethylamino)ethyl-1H-pyrazol-5-amine (CAS No. 1224888-23-6)

1-2-(Dimethylamino)ethyl-1H-pyrazol-5-amine (CAS No. 1224888-23-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole core and dimethylaminoethyl side chain, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, owing to its versatile reactivity and structural features.

In recent years, the demand for high-purity intermediates like 1-2-(Dimethylamino)ethyl-1H-pyrazol-5-amine has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. The compound's ability to act as a ligand or scaffold in molecular design makes it invaluable for developing treatments for conditions such as inflammation, neurological disorders, and metabolic diseases. Its CAS No. 1224888-23-6 is frequently searched in academic and industrial databases, reflecting its growing relevance in preclinical research.

One of the key trends in the scientific community is the exploration of pyrazole derivatives for their bioactive properties. 1-2-(Dimethylamino)ethyl-1H-pyrazol-5-amine stands out due to its amine functionality, which enables facile modifications for optimizing pharmacokinetic profiles. This aligns with the broader industry focus on structure-activity relationship (SAR) studies and fragment-based drug design. Users often search for terms like "pyrazole amine synthesis" or "dimethylaminoethyl derivatives," highlighting the compound's niche yet critical role.

From a synthetic chemistry perspective, CAS No. 1224888-23-6 is often discussed in the context of heterocyclic chemistry and amine protection strategies. Its stability under various reaction conditions makes it a preferred choice for multi-step syntheses. Additionally, the compound's solubility and compatibility with common organic solvents are frequently evaluated, addressing common queries such as "how to purify 1-2-(Dimethylamino)ethyl-1H-pyrazol-5-amine" or "best solvents for pyrazole amines."

The compound's potential extends beyond pharmaceuticals. Recent studies have explored its utility in material science, particularly in designing functional polymers and chelating agents. This interdisciplinary appeal has led to increased searches for "pyrazole-based materials" and "amine-modified polymers," further cementing its importance in both academic and industrial settings.

Quality control and analytical characterization of 1-2-(Dimethylamino)ethyl-1H-pyrazol-5-amine are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are often highlighted in user queries like "how to analyze CAS 1224888-23-6" or "HPLC methods for pyrazole amines."

In conclusion, 1-2-(Dimethylamino)ethyl-1H-pyrazol-5-amine (CAS No. 1224888-23-6) represents a cornerstone in modern chemical research. Its multifaceted applications, coupled with its synthetic accessibility, make it a subject of enduring interest. As the scientific community continues to uncover new uses for this compound, its prominence in drug development and material innovation is poised to grow exponentially.